Cas no 2228658-60-2 (1-fluoro-4-methoxy-4-methylpentan-2-ol)

• Product Name: 1-fluoro-4-methoxy-4-methylpentan-2-ol
• CAS No: 2228658-60-2
• MF: C₇H₁₅FO₂
• MW: 150.191206216812
• CID: 6455176
• PubChem ID: 165615210
• Update Time: 2025-05-19

1-fluoro-4-methoxy-4-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxy-4-methylpentan-2-ol
• EN300-1805011
• 2228658-60-2

• Inchi： 1S/C7H15FO2/c1-7(2,10-3)4-6(9)5-8/h6,9H,4-5H2,1-3H3
• InChI Key： QJSYXRNDKYVKBF-UHFFFAOYSA-N
• SMILES： FCC(CC(C)(C)OC)O

Computed Properties

• Exact Mass: 150.10560788g/mol
• Monoisotopic Mass: 150.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-fluoro-4-methoxy-4-methylpentan-2-ol

1-Fluoro-4-Methoxy-4-Methylpentan-2-Ol: A Comprehensive Overview

1-fluoro-4-methoxy-4-methylpentan-2-ol, identified by the CAS number 2228658-60-2, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its fluorinated alcohol structure, has garnered attention due to its versatile properties and emerging roles in modern chemistry. Recent studies have highlighted its potential in drug development, particularly in the realm of central nervous system (CNS) disorder treatments. This article delves into the structural characteristics, synthesis methods, and applications of this intriguing compound.

The molecular structure of 1-fluoro-4-methoxy-4-methylpentan-2-ol comprises a pentane backbone with a fluorine atom at position 1, a methoxy group at position 4, and a hydroxyl group at position 2. This arrangement imparts unique electronic and steric properties to the molecule. The presence of the fluorine atom introduces both electron-withdrawing effects and increased lipophilicity, making it an attractive candidate for drug design. The methoxy group further enhances the molecule's solubility and bioavailability, while the hydroxyl group provides sites for potential functionalization and reactivity.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare 1-fluoro-4-methoxy-4-methylpentan-2-ol. One such method involves the selective fluorination of a suitably substituted alcohol using electrophilic fluorination reagents. For instance, researchers have employed diethylaminosulfur trifluoride (DAST) as a fluorinating agent under controlled conditions to achieve high yields of the desired product. This approach underscores the importance of precise reaction conditions in synthesizing such complex molecules.

The pharmacological profile of 1-fluoro-4-methoxy-4-methylpentan-2-ol has been explored in several preclinical studies. Early findings suggest that this compound exhibits promising activity against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) is attributed to its balanced lipophilicity and hydrophilicity, which are critical for CNS drug delivery. Additionally, recent in vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent, further broadening its therapeutic applications.

In terms of industrial applications, 1-fluoro-4-methoxy-4-methylpentan-2-ol has found utility in specialty chemicals and agrochemicals. Its unique reactivity makes it a valuable intermediate in the synthesis of more complex molecules with tailored functionalities. For example, it can serve as a building block for constructing bioactive compounds with enhanced selectivity and potency.

The environmental impact of 1-fluoro-methoxy-methylpentan-ol has also been a topic of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to non-fluorinated analogs. Efforts are underway to optimize its production processes to minimize environmental footprint while maintaining its desirable chemical properties.

In conclusion, 1-fluoro-methoxy-methylpentan-< strong ol strong > represents a compelling example of how modern chemical innovation can yield compounds with multifaceted applications. From drug discovery to industrial synthesis, this compound continues to be a focal point for researchers seeking novel solutions in chemistry and pharmacology.